Cas no 84604-82-0 (Benzeneacetic acid,4-hydroxy-a-[(phenylacetyl)amino]-,monosodium salt, (R)- (9CI))

• Product name: Benzeneacetic acid,4-hydroxy-a-[(phenylacetyl)amino]-,monosodium salt, (R)- (9CI)
• CAS No: 84604-82-0
• MF: C₁₆H₁₄NNaO₄
• MW: 307.276435375214
• CID: 724297
• PubChem ID: 23716411

Benzeneacetic acid,4-hydroxy-a-[(phenylacetyl)amino]-,monosodium salt, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-hydroxy-a-[(phenylacetyl)amino]-,monosodium salt, (R)- (9CI)
• sodium (R)-(4-hydroxyphenyl)(phenylacetamido)acetate
• sodium,(2R)-2-(4-hydroxyphenyl)-2-[(2-phenylacetyl)amino]acetate
• DTXSID60233599
• EINECS 283-366-6
• NS00090168
• 84604-82-0

• Inchi： InChI=1S/C16H15NO4.Na/c18-13-8-6-12(7-9-13)15(16(20)21)17-14(19)10-11-4-2-1-3-5-11;/h1-9,15,18H,10H2,(H,17,19)(H,20,21);/q;+1/p-1/t15-;/m1./s1
• InChI Key： SSQICCSBOZHERJ-XFULWGLBSA-M
• SMILES： C1=CC=C(C=C1)CC(=O)NC(C2=CC=C(C=C2)O)C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 307.082053
• Monoisotopic Mass: 307.082053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7